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Compound Name: Fluo-3FF AM

Cat. No.: B162718 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Fluo-3FF is a low-affinity fluorescent indicator specifically designed for the quantitative

measurement of high-concentration calcium (Ca²⁺) signaling events.[1] Its acetoxymethyl (AM)

ester form, Fluo-3FF AM, is a cell-permeant dye that allows for the investigation of Ca²⁺

dynamics within subcellular compartments where Ca²⁺ levels can reach concentrations that

would saturate high-affinity indicators.[1][2] This makes it an invaluable tool for studying

organelles like the endoplasmic reticulum and sarcoplasmic reticulum.[1][3] Upon entering a

live cell, intracellular esterases cleave the AM groups, trapping the active, Ca²⁺-sensitive form

of Fluo-3FF within the cytoplasm and organelles. In its unbound state, Fluo-3FF is essentially

non-fluorescent, but upon binding to Ca²⁺, it exhibits a significant increase in fluorescence

intensity, allowing for the sensitive detection of changes in high Ca²⁺ environments.

Quantitative Data
The key spectral and physicochemical properties of Fluo-3FF are summarized below for easy

reference and comparison.
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Property Value References

Excitation Wavelength (Max) ~462-506 nm

Emission Wavelength (Max) ~526 nm

Calcium Dissociation Constant

(Kd)
~10 - 42 µM

Affinity for Ca²⁺ Very Low

Optimal [Ca²⁺] Range 10 µM - 1 mM

Experimental Protocols
This section provides a detailed methodology for staining live adherent cells with Fluo-3FF AM.

Materials:
Fluo-3FF AM

Anhydrous Dimethyl Sulfoxide (DMSO)

Pluronic F-127

Hanks' Balanced Salt Solution (HBSS) or other suitable physiological buffer

Probenecid (optional)

Stock Solution Preparation:
Fluo-3FF AM Stock Solution (1 mM):

Warm the vial of Fluo-3FF AM to room temperature before opening.

Dissolve the Fluo-3FF AM in anhydrous DMSO to a final concentration of 1 mM.

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C, protected from light and moisture.
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Pluronic F-127 Stock Solution (10% w/v):

Dissolve Pluronic F-127 in distilled water. Gentle warming and vortexing may be required

to fully dissolve it.

Store at room temperature.

Probenecid Stock Solution (25 mM, Optional):

Probenecid can be used to reduce the leakage of the de-esterified indicator from the cells.

Prepare a stock solution in a suitable buffer.

Staining Protocol for Adherent Cells:
Cell Preparation:

Culture adherent cells on sterile coverslips or in imaging-appropriate plates to the desired

confluency.

Preparation of Loading Buffer:

Prepare the loading buffer by diluting the Fluo-3FF AM stock solution and Pluronic F-127

stock solution in HBSS or your physiological buffer of choice.

A typical final concentration is 2-10 µM Fluo-3FF AM with 0.02% Pluronic F-127. The

optimal concentration should be determined empirically for each cell type.

If using, add probenecid to the loading buffer at a final concentration of 1-2.5 mM.

Cell Loading:

Remove the culture medium from the cells.

Wash the cells once with HBSS.

Add the prepared loading buffer to the cells, ensuring the entire surface is covered.

Incubate the cells for 30-60 minutes at 37°C, protected from light.
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Washing:

After incubation, aspirate the loading buffer.

Wash the cells twice with indicator-free HBSS (containing probenecid, if used) to remove

any extracellular dye.

De-esterification:

Incubate the cells for an additional 30 minutes at room temperature in the imaging buffer

to allow for complete de-esterification of the intracellular Fluo-3FF AM.

Imaging:

Proceed with fluorescence imaging using appropriate filters for Fluo-3FF (Excitation ~488-

506 nm, Emission ~526 nm).

Visualizations
Mechanism of Fluo-3FF AM Staining
The following diagram illustrates the process by which Fluo-3FF AM enters a live cell and

becomes an active calcium indicator.

Caption: Mechanism of Fluo-3FF AM cell loading and calcium binding.

Experimental Workflow
This diagram outlines the step-by-step procedure for Fluo-3FF AM staining in live cells.
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Caption: Experimental workflow for Fluo-3FF AM staining.

Calcium Signaling Pathway Example
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Fluo-3FF is often used to study calcium signaling pathways. The diagram below shows a

simplified representation of a generic signaling cascade leading to an increase in intracellular

calcium.
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Caption: Simplified IP₃-mediated calcium release pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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